N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C21H19N5O3/c1-13-10-19(27)24-21(22-13)26-18(9-14(2)25-26)23-20(28)12-29-17-8-7-15-5-3-4-6-16(15)11-17/h3-11H,12H2,1-2H3,(H,23,28)(H,22,24,27)
• InChI Key: QSXGVBDTGVLZDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

This compound is an organic molecule with several functional groups, including a pyrazole ring, a pyrimidine ring, and a naphthalene ring. These types of compounds are often studied for their potential biological activities.

Scientific Research Applications

Computational and Pharmacological Potential

Research has focused on the computational and pharmacological evaluation of novel derivatives, including those related to pyrazoles and naphthalene moieties. These compounds have been investigated for their binding affinity towards biological targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lipoxygenase (5-LOX). Studies have shown that such compounds possess moderate inhibitory effects across various assays, indicating potential for tumor inhibition, free radical scavenging, analgesic, and anti-inflammatory applications (Faheem, 2018).

Antioxidant and Antitumor Activities

Derivatives have been synthesized and evaluated for their antioxidant, antitumor, and cytotoxic activities. Certain compounds exhibited significant cytotoxic activities against cancer cell lines, highlighting their potential as antitumor agents. The studies include the development of novel pyranotriazolopyrimidines and evaluation of their activities against soybean lipoxygenase, xanthine oxidase, and various cancer cell lines, demonstrating their considerable cytotoxic potential (Ben Saïd et al., 2016).

Coordination Complexes and Antioxidant Activity

Furthermore, coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized, with studies revealing significant antioxidant activities. These activities were determined in vitro by various assays, showing that both the ligands and their complexes present considerable antioxidant potential, which might be beneficial for developing therapeutic agents (Chkirate et al., 2019).

Mechanism of Action

Target of Action

AKOS024629076, also known as N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(naphthalen-2-yloxy)acetamide or F2215-0094, primarily targets the Voltage-Dependent Anion Channel (VDAC) . VDAC is a key component of the outer mitochondrial membrane and plays a crucial role in regulating mitochondrial function and apoptosis .

Mode of Action

AKOS024629076 acts as a VDAC inhibitor , reducing channel conductance . In HEK-293 cells, it has been shown to inhibit selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . The IC50 values range from 3.3 to 3.6 μM, indicating a potent inhibitory effect .

Biochemical Pathways

Given its role as a vdac inhibitor, it likely impacts pathways related tomitochondrial function and apoptosis . By inhibiting VDAC, AKOS024629076 may prevent the release of cytochrome C from mitochondria, a key step in the intrinsic pathway of apoptosis .

Result of Action

The molecular and cellular effects of AKOS024629076’s action primarily involve the inhibition of apoptosis. By inhibiting VDAC, AKOS024629076 prevents the release of cytochrome C from mitochondria, thereby inhibiting the downstream events leading to apoptosis . This could potentially have therapeutic implications in conditions where apoptosis is dysregulated.